Cas no 2229430-84-4 (2-{pyrazolo1,5-apyrimidin-2-yl}ethanethioamide)

• Product Name: 2-{pyrazolo1,5-apyrimidin-2-yl}ethanethioamide
• CAS No: 2229430-84-4
• MF: C₈H₈N₄S
• MW: 192.240919113159
• CID: 6386346
• PubChem ID: 165610717
• Update Time: 2025-05-26

2-{pyrazolo1,5-apyrimidin-2-yl}ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-{pyrazolo1,5-apyrimidin-2-yl}ethanethioamide
• EN300-1750641
• 2229430-84-4
• 2-{pyrazolo[1,5-a]pyrimidin-2-yl}ethanethioamide

• Inchi： 1S/C8H8N4S/c9-7(13)4-6-5-8-10-2-1-3-12(8)11-6/h1-3,5H,4H2,(H2,9,13)
• InChI Key： PLPSNCUIMZWNDM-UHFFFAOYSA-N
• SMILES： S=C(CC1C=C2N=CC=CN2N=1)N

Computed Properties

• Exact Mass: 192.04696745g/mol
• Monoisotopic Mass: 192.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 88.3Ų

Additional information on 2-{pyrazolo1,5-apyrimidin-2-yl}ethanethioamide

Compound CAS No. 2229430-84-4: 2-{Pyrazolo[1,5-a]Pyrimidin-2-yl}Ethanethioamide

The compound with CAS No. 2229430-84-4, known as 2-{Pyrazolo[1,5-a]Pyrimidin-2-yl}Ethanethioamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazolo[1,5-a]pyrimidine ring system fused with an ethanethioamide group. The pyrazolo[1,5-a]pyrimidine core is a bicyclic structure that has been extensively studied due to its potential as a scaffold for drug development.

The synthesis of 2-{Pyrazolo[1,5-a]Pyrimidin-2-yl}Ethanethioamide involves a series of well-defined steps, including the formation of the pyrazolo[1,5-a]pyrimidine ring through cyclization reactions and subsequent functionalization to introduce the ethanethioamide group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocycles, making this compound more accessible for research purposes.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. The pyrazolo[1,5-a]pyrimidine moiety is known to exhibit bioactivity against various targets, including kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. For instance, studies have shown that analogs of this compound can modulate key signaling pathways, making them valuable leads for drug discovery.

In addition to its pharmacological relevance, 2-{Pyrazolo[1,5-a]Pyrimidin-2-yl}Ethanethioamide has also been explored for its electronic properties. The sulfur atom in the ethanethioamide group contributes to the molecule's ability to act as a mild Lewis base, which can be advantageous in certain chemical transformations or material applications. Researchers are currently investigating its potential use in catalysis and as a building block for advanced materials.

The structural versatility of this compound makes it an ideal candidate for further modifications. By altering substituents on the pyrazolo[1,5-a]pyrimidine ring or modifying the ethanethioamide group, chemists can tailor its properties for specific applications. For example, introducing electron-withdrawing or donating groups can significantly impact its reactivity and bioavailability.

Recent studies have also highlighted the importance of understanding the stereochemistry and conformational flexibility of 2-{Pyrazolo[1,5-a]Pyrimidin-2-yl}Ethanethioamide. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, are being employed to elucidate its three-dimensional structure and interactions with biological targets. These insights are crucial for optimizing its performance in therapeutic contexts.

In conclusion, CAS No. 2229430-84-4, or 2-{Pyrazolo[1,5-a]Pyrimidin-2-yl}Ethanethioamide, represents a compelling example of how heterocyclic compounds can serve as versatile platforms for scientific innovation. With ongoing research uncovering new applications and mechanisms of action, this compound continues to be a focal point in both academic and industrial settings.